Cas no 637338-78-4 (3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 637338-78-4
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• MDL: MFCD16249849
• CID: 2134835
• PubChem ID: 18451684
• Update Time: 2025-05-19

3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• DA-23869
• MFCD16249849
• CS-0067366
• 3-chloro-2H-pyrazolo[3,4-d]pyrimidin-4-amine
• DTXSID001259688
• F20173
• SCHEMBL887854
• 637338-78-4

• MDL： MFCD16249849
• Inchi： 1S/C5H4ClN5/c6-3-2-4(7)8-1-9-5(2)11-10-3/h1H,(H3,7,8,9,10,11)
• InChI Key： QKMIPLXCSQKVBB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(N)=NC=NC2=NN1

Computed Properties

• Exact Mass: 169.0155228g/mol
• Monoisotopic Mass: 169.0155228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.5Ų

Additional information on 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine

Recent Advances in the Study of 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 637338-78-4)

3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 637338-78-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its role in the synthesis of Janus kinase (JAK) inhibitors. JAK inhibitors are a class of drugs that have shown promise in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Researchers have demonstrated that 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine serves as a critical building block in the synthesis of these inhibitors, enabling the development of more potent and selective compounds with improved pharmacokinetic properties.

In addition to its applications in JAK inhibition, recent studies have highlighted the compound's utility in the design of adenosine receptor antagonists. Adenosine receptors play a crucial role in regulating various physiological processes, and their modulation has been implicated in the treatment of conditions such as Parkinson's disease and chronic pain. The structural versatility of 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine allows for the creation of novel ligands with high affinity and specificity for these receptors, opening new avenues for therapeutic intervention.

Another area of interest is the compound's potential in cancer therapy. Recent preclinical studies have investigated its incorporation into small-molecule inhibitors targeting oncogenic kinases, such as BCR-ABL and EGFR. These inhibitors have shown promising results in inhibiting tumor growth and metastasis in animal models, suggesting that 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine could play a pivotal role in the development of next-generation anticancer drugs.

From a synthetic chemistry perspective, advancements have been made in optimizing the production and purification of 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and environmental impact of its production. These improvements are critical for facilitating its widespread use in drug discovery and development programs.

In conclusion, the compound 3-chloro-1H-Pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 637338-78-4) continues to be a valuable scaffold in medicinal chemistry, with recent research underscoring its versatility and potential in multiple therapeutic areas. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications, solidifying its position as a key player in the development of novel pharmaceuticals.